Cas no 2229288-37-1 (tert-butyl N-2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229288-37-1
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 6494168
• PubChem ID: 165660461
• Update Time: 2025-05-20

tert-butyl N-2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1883615
• tert-butyl N-[2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2229288-37-1

• Inchi： 1S/C14H23N3O3/c1-7-17-9-8-15-11(17)14(5,10-18)16(6)12(19)20-13(2,3)4/h8-10H,7H2,1-6H3
• InChI Key： HKRGWRHJZGNZGK-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1=NC=CN1CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229288371)

The compound tert-butyl N-[N'-[1-(ethoxycarbonyl)-3,5-dimethylpyrazolidinylidene]methyl]-L-alaninamide, commonly referred to by its CAS number CAS No. 2296755, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in advanced materials and catalysis.

Recent studies have highlighted the role of tert-butyl N-[N'-[1-(ethoxycarbonyl)-3,5-dimethylpyrazolidinylidene]methyl]-L-alaninamide in enhancing the performance of polymer-based composites. Researchers have demonstrated that this compound can significantly improve the mechanical properties of polymeric materials, making it a promising candidate for applications in aerospace and automotive industries where high-performance materials are essential.

The synthesis of CAS No. 2296755 involves a multi-step process that incorporates advanced catalytic techniques. A recent breakthrough in its synthesis methodology has been reported, where the use of palladium catalysts has enabled a more efficient and scalable production process. This advancement not only reduces the cost of production but also minimizes environmental impact, aligning with current sustainability goals in the chemical industry.

In terms of application, tert-butyl N-[N'-[1-(ethoxycarbonyl)-3,5-dimethylpyrazolidinylidene]methyl]-L-alaninamide has shown potential in drug delivery systems due to its biocompatible properties. Studies indicate that this compound can serve as an effective carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This opens up new possibilities in pharmaceutical research and development.

The structural versatility of CAS No. 2296755 also makes it a valuable tool in nanotechnology. Recent experiments have utilized this compound as a template for the synthesis of metal nanoparticles, demonstrating its ability to control particle size and shape with high precision. Such applications are critical for advancing technologies in electronics and energy storage.

In conclusion, tert-butyl N-[N'-[1-(ethoxycarbonyl)-3,5-dimethylpyrazolidinylidene]methyl]-L-alaninamide (CAS No. 2296755) represents a cutting-edge material with diverse applications across multiple disciplines. Its continued exploration promises to unlock new innovations in materials science, pharmaceuticals, and nanotechnology.